Cas no 98447-30-4 (2-Bromo-4-methoxy-1-nitrobenzene)

• Product Name: 2-Bromo-4-methoxy-1-nitrobenzene
• CAS No: 98447-30-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD06797977
• CID: 1002533
• Update Time: 2025-04-20

2-Bromo-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methoxy-1-nitrobenzene
• 3-BROMO-4-NITROANISOLE
• 1-bromo-5-methoxy-2-nitrobenzene
• 2-bromo-4-methoxy-1-nitro-benzene
• 2-bromo-4-methyoxynitrobenzene
• 3-bromo-4-nitrophenyl methyl ether
• 3-methoxy-6-nitrobromobenzene
• CL9100
• 2-Bromo-4-methoxynitrobenzene
• Benzene, 2-bromo-4-methoxy-1-nitro-
• 3-bromo-4-nitro-anisole
• RYKPDLZQIABTMY-UHFFFAOYSA-N
• SBB097847
• AK136327
• AB0087609
• ST24040121
• V9911

• MDL： MFCD06797977
• Inchi： 1S/C7H6BrNO3/c1-12-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
• InChI Key： RYKPDLZQIABTMY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 230.95300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.640±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69 ºC
• Boiling Point: 279.4±20.0 ºC (760 Torr),
• Flash Point: 122.8±21.8 ºC,
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 55.05000
• LogP: 2.88910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether